Cas no 946714-06-3 (4-(3-ethoxyphenyl)piperidine)

• Product Name: 4-(3-ethoxyphenyl)piperidine
• CAS No: 946714-06-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 1987291
• PubChem ID: 21448167
• Update Time: 2025-06-07

4-(3-ethoxyphenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 4-(3-ethoxyphenyl)piperidine
• EN300-1849459
• DTXSID30614053
• DA-22705
• SCHEMBL12251547
• AKOS012458268
• 946714-06-3

• Inchi： 1S/C13H19NO/c1-2-15-13-5-3-4-12(10-13)11-6-8-14-9-7-11/h3-5,10-11,14H,2,6-9H2,1H3
• InChI Key： VDNHZDJFNHSMQX-UHFFFAOYSA-N
• SMILES： O(CC)C1=CC=CC(=C1)C1CCNCC1

Computed Properties

• Exact Mass: 205.146664230Da
• Monoisotopic Mass: 205.146664230Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 21.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on 4-(3-ethoxyphenyl)piperidine

Comprehensive Overview of 4-(3-Ethoxyphenyl)piperidine (CAS No. 946714-06-3): Properties, Applications, and Research Insights

4-(3-Ethoxyphenyl)piperidine (CAS No. 946714-06-3) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This piperidine derivative, characterized by an ethoxy-substituted phenyl ring, serves as a versatile intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "4-(3-ethoxyphenyl)piperidine synthesis", "CAS 946714-06-3 applications", and "piperidine derivatives in drug discovery", reflecting its relevance in modern chemistry.

The compound's molecular structure combines a piperidine ring with a 3-ethoxyphenyl moiety, which contributes to its lipophilicity and binding affinity for certain biological targets. Recent studies highlight its role in modulating neurotransmitter receptors, making it a subject of interest for neurological and psychiatric research. Keywords such as "piperidine-based CNS agents" and "ethoxyphenyl pharmacology" align with trending topics in neuroscience and medicinal chemistry. Its stability under physiological conditions further enhances its utility in preclinical studies.

In synthetic chemistry, 4-(3-Ethoxyphenyl)piperidine is often employed as a building block for more complex architectures. Searches for "piperidine scaffold modifications" or "CAS 946714-06-3 reactivity" reveal its importance in heterocyclic chemistry. The ethoxy group's electron-donating properties influence the compound's behavior in cross-coupling reactions, a hot topic in green chemistry methodologies. Environmental considerations have also driven interest in sustainable synthesis routes for such intermediates, as seen in queries like "eco-friendly piperidine synthesis".

Analytical characterization of CAS No. 946714-06-3 typically involves advanced techniques such as HPLC, NMR, and mass spectrometry. Laboratories frequently investigate "4-(3-ethoxyphenyl)piperidine purity standards" and "spectral data interpretation", underscoring the need for precise quality control in research settings. The compound's crystalline properties, solubility profiles, and stability under various storage conditions are additional focal points for industrial applications.

Emerging trends in personalized medicine and computational drug design have further elevated the significance of piperidine derivatives. Molecular docking studies utilizing 4-(3-Ethoxyphenyl)piperidine as a template are frequently explored in virtual screening workflows, addressing popular search terms like "in silico piperidine optimization". This intersection of chemistry and bioinformatics represents a cutting-edge domain where this compound plays a pivotal role.

Regulatory aspects surrounding CAS 946714-06-3 are another area of inquiry, with professionals seeking information on "piperidine derivative safety profiles" and "research chemical compliance". While not classified as hazardous under standard protocols, proper handling guidelines are often discussed in technical documentation. The compound's biodegradability and environmental impact assessments also align with contemporary concerns about sustainable chemical practices.

From a commercial perspective, 4-(3-Ethoxyphenyl)piperidine is available through specialized chemical suppliers, with procurement searches including "high-purity 946714-06-3 suppliers" and "bulk piperidine intermediates". Its pricing trends and global availability metrics are monitored by stakeholders in the fine chemicals market. Recent supply chain innovations have improved accessibility to this niche compound, facilitating broader research applications.

Future directions for 4-(3-Ethoxyphenyl)piperidine research may explore its potential in novel therapeutic areas or material science applications. The compound's adaptability to structural modifications positions it as a valuable asset for addressing current challenges in drug development and molecular engineering. As scientific databases expand, literature on "piperidine structure-activity relationships" continues to grow, offering new insights into this chemically intriguing molecule.